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Compound of Interest

Compound Name: D-Glycerol-3-13C

Cat. No.: B12391474 Get Quote

Essential Safety and Handling Guide for D-Glycerol-
3-13C
For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Operation, and Disposal of D-Glycerol-3-13C.

This guide provides crucial safety and logistical information for the handling of D-Glycerol-3-
13C, a stable isotope-labeled compound. Adherence to these procedures is essential for

ensuring laboratory safety and maintaining experimental integrity.

Physical and Chemical Properties
D-Glycerol-3-13C is a form of D-Glycerol where one of the carbon atoms has been replaced

with the stable isotope carbon-13. Its physical and chemical properties are largely similar to

that of standard glycerol.
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Property Value

Chemical Formula ¹³CC₂H₈O₃

Molecular Weight Approximately 93.09 g/mol

Appearance Clear, viscous liquid

Boiling Point ~290 °C

Melting Point ~18 °C

Flash Point ~160 °C

Solubility Miscible in water

Hazards
Not classified as a hazardous substance or

mixture.

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn at all times when handling

D-Glycerol-3-13C to minimize exposure and ensure safety.

Hand Protection: Wear suitable protective gloves, such as nitrile gloves. Gloves should be

inspected before use and disposed of properly after handling the compound.[1][2]

Eye and Face Protection: Safety glasses with side-shields are required.[1] For tasks with a

higher risk of splashing, chemical safety goggles are recommended.

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.[3]

Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection is not typically required. If working in a poorly ventilated area or if

aerosols may be generated, a respirator may be necessary.[2]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling D-Glycerol-3-13C is critical for safety and to prevent

contamination.
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Preparation:

Ensure the work area, typically a laboratory fume hood or a designated benchtop, is clean

and uncluttered.

Assemble all necessary equipment and materials before handling the compound.

Don the appropriate personal protective equipment as outlined above.

Handling:

Avoid direct contact with skin and eyes.

Avoid inhalation of any mists or vapors that may be generated.

Use a properly calibrated pipette or other suitable dispensing device for accurate and safe

transfer of the liquid.

In Case of a Spill:

For minor spills, absorb the liquid with an inert material such as vermiculite, dry sand, or

earth.

Place the absorbent material into a suitable, labeled container for chemical waste.

Clean the spill area thoroughly.

For major spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of D-Glycerol-3-13C and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing D-Glycerol-3-13C, including unused product and

contaminated disposables (e.g., pipette tips, gloves), in a designated and clearly labeled

chemical waste container.
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Disposal Method:

Dispose of the chemical waste in accordance with all applicable federal, state, and local

environmental regulations. Do not dispose of down the drain unless specifically permitted

by your institution's environmental health and safety department.

Offer surplus and non-recyclable solutions to a licensed disposal company.

Contaminated packaging should be disposed of as unused product.

Workflow for Safe Handling of D-Glycerol-3-13C
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1. Preparation

Don PPE:
- Lab Coat
- Gloves

- Safety Glasses

Prepare Clean Work Area

2. Handling

Transfer Compound Carefully

3. Spill Response (If Applicable)

4. Disposal

Absorb with Inert Material

Collect in Waste Container

Collect Contaminated
Materials

Dispose per Regulations

5. Final Cleanup

Clean Work Area

Remove and Dispose of PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of D-Glycerol-3-13C from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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